N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H20N2O2S/c1-13-4-5-14(2)17(10-13)18-12-25-20(21-18)22-19(23)11-15-6-8-16(24-3)9-7-15/h4-10,12H,11H2,1-3H3,(H,21,22,23)
• InChI Key: VWPDFUGKWUYOQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• CAS No.: 923506-19-8

Description

Benzothiazole and thiadiazole are both heterocyclic compounds. Benzothiazole is a bicyclic compound with a fused benzene and thiazole ring. Thiadiazole is a five-membered ring system containing a sulfur atom and two nitrogen atoms. These moieties are found in a wide range of biologically active compounds.

Molecular Structure Analysis

The molecular structure of benzothiazole and thiadiazole derivatives can be quite diverse, depending on the specific substituents attached to the rings. The exact structure of “N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide” is not provided in the sources I found.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Research on compounds related to N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide often focuses on their synthesis, crystal structures, and potential as intermediates for further chemical reactions. For example, studies on capsaicinoids, chloroacetamide herbicides, and their derivatives have shown various organic synthesis pathways and structural analyses, highlighting the versatility and chemical reactivity of these compounds in creating novel substances with potential applications in different fields (Park et al., 1995) (Weisshaar & Böger, 1989).

Pharmacological Applications

Several studies have explored the pharmacological potentials of related compounds. This includes the development of novel nonpeptidic bradykinin B1 receptor antagonists for antinociceptive pharmacology, indicating potential applications in pain management and anti-inflammatory treatments (Porreca et al., 2006). Another study on benzophenone-thiazole derivatives as potent VEGF-A inhibitors suggests applications in cancer research, specifically targeting tumor growth and metastasis by inhibiting vascular endothelial growth factors (Prashanth et al., 2014).

Mechanism of Action

Benzothiazole and thiadiazole derivatives have been studied for their anticancer properties. They are effective against various types of cancer cell lines through a multitude of mechanisms, some of which are poorly studied or understood. The specific mechanism of action for “N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)acetamide” is not available in the sources I found.

Future Directions

Benzothiazole and thiadiazole derivatives are areas of active research due to their broad spectrum of biological activities. Future research may focus on developing new derivatives with improved properties and exploring their mechanisms of action.